1,3,5-Tribenzylhexahydro-1,3,5-triazine

• IUPAC Name: 1,3,5-tribenzyl-1,3,5-triazinane
• InChI: InChI=1S/C24H27N3/c1-4-10-22(11-5-1)16-25-19-26(17-23-12-6-2-7-13-23)21-27(20-25)18-24-14-8-3-9-15-24/h1-15H,16-21H2
• InChI Key: VWVZIRPJPFJGFE-UHFFFAOYSA-N
• Canonical SMILES: C1N(CN(CN1CC2=CC=CC=C2)CC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C24H27N3
• DSSTOX Substance ID: DTXSID80180157
• Molecular Weight: 357.5 g/mol
• CAS RN: 2547-66-2

Description

1,3,5-Tribenzylhexahydro-1,3,5-triazine is an organic compound that belongs to the class of organonitrogen compounds known as aminals. It is a white powder with a molecular formula of C24H27N3.

Synthesis Analysis

This compound has been used in the synthesis of alkyl β-aminocarboxylates via trifluoromethanesulfonic acid catalyzed reaction with ketene silyl acetals. It has also been used as a ligand to study the assembling process of a heterogeneous Cr-based single-site ethylene trimerization catalyst by X-ray absorption spectroscopy.

Molecular Structure Analysis

The molecular structure of 1,3,5-Tribenzylhexahydro-1,3,5-triazine is represented by the SMILES string C(N1CN(CC2=CC=CC=C2)CN(CC2=CC=CC=C2)C1)C1=CC=CC=C1. The InChI Key for this compound is VWVZIRPJPFJGFE-UHFFFAOYSA-N.

Chemical Reactions Analysis

1,3,5-Tribenzylhexahydro-1,3,5-triazine has been used in the synthesis of alkyl β-aminocarboxylates via trifluoromethanesulfonic acid catalyzed reaction with ketene silyl acetals. It has also been used as a ligand during the conversion of Phillips Cr/SiO2 polymerisation catalyst to ethylene trimerisation catalyst after assembling new active sites on the silica surface.

Physical And Chemical Properties Analysis

1,3,5-Tribenzylhexahydro-1,3,5-triazine is a white solid with a melting point of 47.0-53.0°C. It has a boiling point of 100°C at 0.005 mmHg. The molecular weight of this compound is 357.49 g/mol.

Scientific Research Applications

Synthesis of Phosphinic Acid Based N-Acetylated Alpha-Linked Acidic Dipeptidase (NAALADase) Inhibitors

. .

Synthesis of Alkyl β-Aminocarboxylates

. This process is significant in the field of organic chemistry.

Ligand for Assembling Process of Heterogeneous Cr-Based Single-Site Ethylene Trimerization Catalyst

. This application is crucial in the field of catalysis and materials science.

Chemical Synthesis

. .

Research and Development

. Its properties and reactions with other compounds are subjects of ongoing research.

Industrial Applications

. Its applications in industry are largely due to its stability and reactivity.

Safety And Hazards

This compound is classified as an Eye Irritant (Category 2), Skin Irritant (Category 2), and may cause respiratory irritation (STOT SE 3). The recommended personal protective equipment includes a dust mask type N95 (US), eyeshields, and gloves.

Q & A

Q1: How does 1,3,5-tribenzylhexahydro-1,3,5-triazine contribute to the formation of single-site ethylene trimerization catalysts?

A: 1,3,5-Tribenzylhexahydro-1,3,5-triazine (TAC) acts as a ligand, coordinating with chromium to form the active site of a heterogeneous ethylene trimerization catalyst. [] This assembly process, studied using X-ray absorption spectroscopy, involves the TAC ligand coordinating to a reduced chromium species on a silica support in the presence of dichloromethane. [] The resulting catalyst exhibits a more controlled structure, mimicking the characteristics of its homogenous counterparts and leading to improved control over the polymerization process. []

Q2: What is the role of dichloromethane in the formation of the chromium-TAC complex on the silica support?

A: Dichloromethane plays a crucial role in the formation of the active catalyst. [] While acting as a solvent, it also participates in a redox reaction, providing a chloride ligand to the chromium center. [] This chloride ligand completes the six-fold coordination sphere around the chromium atom, alongside the TAC ligand and oxygen atoms from the silica support. [] This process also results in the oxidation of the surface chromium from Cr(II) to Cr(III), the active oxidation state for ethylene trimerization. []

Q3: Are there any studies on the catalytic activity of silica-supported 1,3,5-tribenzylhexahydro-1,3,5-triazine-CrCl3 catalysts?

A: While the provided abstracts don't offer detailed data on catalytic performance, one study mentions the preparation and activity evaluation of a SiO2-supported 1,3,5-tribenzylhexahydro-1,3,5-triazine-CrCl3 catalyst for ethylene polymerization. [] This suggests the catalyst's potential in polymerization reactions, although further research is needed to understand its activity, selectivity, and other characteristics in detail.

Q4: What is the significance of creating a heterogeneous single-site catalyst for ethylene trimerization?

A: Traditional Phillips-type catalysts, while widely used in polyethylene production, suffer from broad molecular weight distribution due to the presence of diverse active sites. [] Creating a heterogeneous single-site catalyst, where the active site is uniform and well-defined, offers better control over the polymerization process. [] This control can lead to polymers with desired properties, such as narrower molecular weight distribution and specific chain lengths, enhancing the material's performance for various applications. []